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Compound of Interest

Compound Name: KHKI-01215

Cat. No.: B15543212

These application notes provide detailed protocols for the solubilization and experimental use
of KHKI-01215, a potent inhibitor of NUAK family kinase 2 (NUAK2). The information is
intended for researchers, scientists, and drug development professionals working in areas such
as cancer biology and signal transduction.

General Properties of KHKI-01215

KHKI-01215 is a small molecule inhibitor of NUAK2, a kinase implicated in cancer cell survival,
proliferation, and invasion.[1] It has been shown to exhibit potent anticancer activity, for
instance, by inducing apoptosis in SW480 colorectal cancer cells and inhibiting the YAP
signaling pathway.[2][3]

Table 1: Physicochemical and Biological Properties of KHKI-01215

Property Value Source
Molecular Formula C24H26F3IN60O [2]
Molecular Weight 598.40 g/mol [2][3]
Appearance White to off-white solid [2][3]
Target NUAK2 [1112]
IC50 (NUAK?2) 0.052 pM [2][3]
IC50 (SW480 cells) 3.16 pM [2]
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Solubility and Storage

Proper dissolution and storage of KHKI-01215 are critical for maintaining its stability and
ensuring experimental reproducibility.[4] Based on available data, Dimethyl Sulfoxide (DMSO)
is the recommended solvent for creating high-concentration stock solutions.

Table 2: Solubility Data for KHKI-01215

Solvent Concentration Notes Source

Ultrasonic treatment
may be required for
complete dissolution.
125 mg/mL (208.89
DMSO M) Use newly opened, [2]
m
anhydrous DMSO as
the compound is

hygroscopic.

Table 3: Recommended Storage Conditions

Storage .
Format Duration Notes Source
Temperature

) Protect from light
Solid Powder -20°C 3 years ) [2][3]
and moisture.

4°C 2 years [2][3]
Aliquot to avoid
In Solvent
-80°C 6 months repeated freeze- [2]
(DMSO)
thaw cycles.
-20°C 1 month [2]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15543212?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/product/b15543212?utm_src=pdf-body
https://www.medchemexpress.com/khki-01215.html
https://www.medchemexpress.com/khki-01215.html
https://www.invivochem.com/product/V88147
https://www.medchemexpress.com/khki-01215.html
https://www.invivochem.com/product/V88147
https://www.medchemexpress.com/khki-01215.html
https://www.medchemexpress.com/khki-01215.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

KHKI-01215 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate: Allow the vial of KHKI-01215 powder to reach room temperature before opening
to prevent condensation.

Weigh: Tare a sterile microcentrifuge tube. Carefully weigh the desired amount of KHKI-
01215 powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh 59.84 mg.

o Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.1 mol/L x 0.001 L x 598.40 g/mol x 1000 mg/g = 59.84 mg

Dissolve: Add the calculated volume of anhydrous DMSO to the tube containing the powder.
For the example above, add 1 mL of DMSO.

Mix: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is dissolved.[5]

Sonicate (If Necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.[2][6] Gentle warming in a 37°C water bath may also
aid dissolution, but check for temperature sensitivity.[5]

Aliquot: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-20 uL) in sterile, light-protected tubes.[5][7]
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« Store: Store the aliquots at -80°C for long-term storage (up to 6 months).[2]

Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the NUAK2 Inhibitor
KHKI-01215]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543212#how-to-dissolve-khki-01215-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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